Cas no 6266-09-7 (Phenol,2-(6-methyl-1H-benzimidazol-2-yl)-)

Phenol,2-(6-methyl-1H-benzimidazol-2-yl)- structure
6266-09-7 structure
Product Name:Phenol,2-(6-methyl-1H-benzimidazol-2-yl)-
CAS No:6266-09-7
MF:C14H12N2O
MW:224.257883071899
CID:522469
Update Time:2026-04-29

Phenol,2-(6-methyl-1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-(6-methyl-1H-benzimidazol-2-yl)-
    • 2-(2-HYDROXYPHENYL)-5-METHYL-1H-BENZOIMIDAZOLE
    • 2-(5(6)-methyl-1H-benzoimidazol-2-yl)-phenol
    • 2-(5-methyl-1(3)H-benzimidazol-2-yl)-phenol
    • 2-(5-methyl-1(3)H-benzoimidazol-2-yl)-phenol
    • 2-(5-methyl-1H-benzimidazol-2-yl)phenol
    • 5-Methyl-2-(2-hydroxy-phenyl)-benzimidazol

Computed Properties

  • Exact Mass: 224.09506
  • Monoisotopic Mass: 224.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2

Experimental Properties

  • Density: 1.25
  • Boiling Point: 393.2°C at 760 mmHg
  • Flash Point: 162.4°C
  • Refractive Index: 1.649
  • PSA: 41.13
  • LogP: 3.24390
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